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Compound of Interest

Compound Name: C18:1 Cyclic LPA

Cat. No.: B15570888 Get Quote

Essential Safety and Handling Guide for C18:1
Cyclic LPA
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

C18:1 Cyclic Lysophosphatidic Acid (LPA). Adherence to these procedures is essential for

ensuring laboratory safety and maintaining the integrity of the product.

Product Identification and Properties
C18:1 Cyclic LPA is a bioactive lysophospholipid involved in various cellular signaling

pathways.[1] It is supplied as a powder and requires careful handling to prevent degradation

and ensure user safety.
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Property Value

Chemical Name
1-O-(9Z-octadecenyl)-sn-glycero-2,3-cyclic-

phosphate (ammonium salt)

Molecular Formula C₂₁H₄₄NO₅P

Molecular Weight 421.55 g/mol

CAS Number 799268-69-2

Physical Form Powder

Storage Temperature -20°C

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific hazard classification for C18:1 Cyclic LPA is not detailed in readily available

safety data sheets, it is prudent to handle it as a potentially hazardous compound. A safety data

sheet for the similar compound 1-Hexadecyl Lysophosphatidic Acid indicates it is not classified

as a hazardous substance. However, as a precaution, the following PPE is mandatory when

handling C18:1 Cyclic LPA in its powdered form or in solution.
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PPE Category Required Equipment
Specifications and
Rationale

Hand Protection Nitrile gloves
Provides a barrier against skin

contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from airborne

powder and splashes.

Body Protection Laboratory coat
Prevents contamination of

personal clothing and skin.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area.

For bulk quantities or when

creating aerosols, a NIOSH-

approved respirator may be

necessary.

Operational Plan: From Receipt to Experiment
A systematic workflow is critical for the safe and effective use of C18:1 Cyclic LPA. The

following diagram outlines the key steps from receiving the compound to its experimental

application.
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Receiving and Storage

Preparation for Use

Experimental Use

Receive Shipment on Dry Ice

Inspect for Damage

Transfer to -20°C Storage

Equilibrate to Room Temperature

Weigh Powder in Ventilated Area

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for C18:1 Cyclic LPA Handling
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Experimental Protocols
Weighing and Dissolving the Compound:

Before opening, allow the vial of C18:1 Cyclic LPA to equilibrate to room temperature to

prevent condensation, which can degrade the lipid.

Handle the powdered form in a well-ventilated area or a chemical fume hood to minimize

inhalation of any fine particles.

Use appropriate tools, such as a micro-spatula, for transferring the powder.

Consult relevant literature for the appropriate solvent for your specific application. Many

lysophospholipids have limited solubility in aqueous solutions and may require organic

solvents.

Disposal Plan
Proper disposal of unused C18:1 Cyclic LPA and contaminated materials is crucial to prevent

environmental contamination and ensure compliance with local regulations.

Waste Type Disposal Procedure

Unused C18:1 Cyclic LPA

Dispose of as chemical waste in a designated,

labeled container. Do not discard down the drain

or in regular trash.

Contaminated Labware (e.g., pipette tips, tubes) Place in a designated chemical waste container.

Empty Vials

Rinse with an appropriate solvent three times.

Dispose of the rinsate as chemical waste. The

empty, triple-rinsed vial can then be discarded

as regular laboratory glass waste.

Contaminated PPE (e.g., gloves)

Remove and discard in a designated chemical

waste bin immediately after handling the

compound.
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The following flowchart details the decision-making process for the disposal of materials

contaminated with C18:1 Cyclic LPA.

Material Contaminated with C18:1 Cyclic LPA?

Is it an empty vial?

Yes

Is it unused compound?

No

No

Triple rinse with appropriate solvent

Yes

Is it contaminated labware or PPE?

No

Dispose of as chemical waste

Yes

Dispose of in designated chemical waste container

Yes

Dispose of rinsate as chemical waste

Dispose of vial as lab glass waste

Click to download full resolution via product page

Caption: Disposal Decision Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling C18:1
Cyclic LPA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570888#personal-protective-equipment-for-
handling-c18-1-cyclic-lpa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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